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Compound of Interest

Compound Name: 1,3-Dioxolane

Cat. No.: B020135

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
should not be used as a substitute for a formal safety assessment or professional safety
guidance. Always consult the most current Safety Data Sheet (SDS) and relevant institutional
and regulatory protocols before handling 1,3-Dioxolane.

Executive Summary

1,3-Dioxolane is a versatile cyclic acetal utilized as a solvent and reagent in various industrial
and research applications, including in the pharmaceutical sector. While offering favorable
properties, it presents distinct health and safety challenges that necessitate careful handling
and a thorough understanding of its toxicological profile. This guide provides an in-depth
overview of the known health and safety considerations for 1,3-Dioxolane, summarizing key
toxicological data, outlining safe handling procedures, and exploring its metabolic fate. Due to
the limited availability of detailed public experimental protocols, this guide synthesizes
information from publicly accessible safety data sheets and toxicological study summaries.

Physicochemical and Flammability Hazards

1,3-Dioxolane is a highly flammable liquid and vapor, posing a significant fire risk. Its vapors
are heavier than air and can travel considerable distances to an ignition source, leading to
flashback.[1] Proper grounding and bonding of containers and equipment are critical to prevent
static discharge-ignited fires.[2]
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Table 1: Physicochemical and Flammability Properties of 1,3-Dioxolane

Property Value Reference(s)
CAS Number 646-06-0 [2][3]
Molecular Formula CsHeO2 [3]

Molar Mass 74.08 g/mol [3]
Appearance Clear, colorless liquid [2][3]

Odor Ether-like [11[3]

Boiling Point 74-78 °C [3]

Melting Point -95 °C [4]

Flash Point 2 °C (35 °F) (Open cup) [4]

Vapor Pressure

9.3 kPa at 20 °C

[2]

Vapor Density

2.6 (Air = 1)

[4]

Density

1.06 g/cm3 at 20 °C

[2]

Solubility

Miscible with water

[4]

Toxicological Profile

The toxicological data for 1,3-Dioxolane indicates moderate acute toxicity and potential for

serious eye irritation. Chronic exposure effects are not well-characterized in publicly available

literature.

Acute Toxicity

1,3-Dioxolane exhibits low to moderate acute toxicity via oral and dermal routes of exposure.

Table 2: Acute Toxicity of 1,3-Dioxolane
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Route Species Value Reference(s)
Oral Rat LDso: >2000 mg/kg [2]
Dermal Rabbit LDso: 15000 mg/kg [2]

Irritation and Sensitization

1,3-Dioxolane is classified as causing serious eye irritation.[2] Contact can lead to pain and
potential corneal damage.[5] It is not generally considered to be a skin irritant or a skin
sensitizer based on available data.[2][5]

Repeated Dose Toxicity

Information on repeated dose toxicity is limited. A 13-week vapor inhalation study in Fischer
344 rats and a repeated-dose oral toxicity study in Crl:cd(sd)br rats have been conducted,
though detailed public reports are not readily available.[5][6] A No-Observed-Adverse-Effect
Level (NOAEL) of 75 mg/kg has been reported for repeated oral dosing in male rats.

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

Based on available data, 1,3-Dioxolane is not classified as a carcinogen or mutagen.[2]
However, some sources indicate it may damage fertility or the unborn child.

Experimental Protocols (Summarized)

Detailed experimental protocols for the key toxicological studies are not publicly available. The
following summaries are based on information from abstracts and safety data sheets.

Acute Oral Toxicity (LDso) in Rats

¢ Principle: To determine the median lethal dose (LDso) following a single oral administration of
1,3-Dioxolane.

+ Methodology (Probable): Based on standard OECD guidelines (e.g., OECD 401 or 420),
groups of rats would be administered single, graded doses of 1,3-Dioxolane via gavage.
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Animals would be observed for a set period (typically 14 days) for signs of toxicity and
mortality. The LDso value is then calculated statistically.[2]

Acute Dermal Toxicity (LDso) in Rabbits

e Principle: To determine the LDso following a single dermal application.

» Methodology (Probable): Following guidelines such as OECD 402, the substance would be
applied to the shaved skin of rabbits for a 24-hour period. Observations for toxic effects and
mortality would be conducted over 14 days to determine the LDso.[2]

13-Week Vapor Inhalation Study in Fischer 344 Rats

e Principle: To assess the sub-chronic toxicity of inhaled 1,3-Dioxolane.

e Methodology (Summary): Groups of Fischer 344 rats were likely exposed to various
concentrations of 1,3-Dioxolane vapor for 6 hours/day, 5 days/week for 13 weeks. Endpoints
would have included clinical observations, body weight changes, clinical pathology, and
histopathology of major organs.[5]

Metabolism and Toxicological Mechanism

Direct studies on the signaling pathways of 1,3-Dioxolane toxicity are not readily available.
However, its metabolism is thought to play a key role in its toxic effects.

Proposed Metabolic Pathway

1,3-Dioxolane is a cyclic acetal and can undergo hydrolysis, particularly under acidic
conditions, to yield formaldehyde and ethylene glycol.[7] In vivo, this hydrolysis may be acid-
catalyzed or enzymatic. Furthermore, studies on related compounds suggest that the 1,3-
dioxolane ring can be metabolically cleaved by cytochrome P450 (CYP450) enzymes. This
enzymatic oxidation would also lead to the formation of formaldehyde and ethylene glycol. The
toxicity of these metabolites is well-established. Formaldehyde is a known carcinogen and
irritant, while ethylene glycol can cause metabolic acidosis and kidney damage.
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Proposed metabolic pathway of 1,3-Dioxolane.

Safe Handling and Emergency Procedures

Engineering Controls and Personal Protective
Equipment (PPE)

e Ventilation: Work with 1,3-Dioxolane should be conducted in a well-ventilated area,
preferably in a chemical fume hood, to minimize inhalation exposure.[2]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[2][8]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3]

« Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of
potential for splashing, additional protective clothing may be necessary.[8]

Storage and Handling

e Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and other ignition sources.[2][8]

» Ground and bond containers and receiving equipment to prevent static electricity buildup.[2]

e Use only non-sparking tools.[2]
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e Avoid contact with strong acids, bases, and oxidizing agents.[3]

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[2]

» Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap
and water. Seek medical attention if irritation develops.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Spills and Disposal

« In case of a spill, evacuate the area and remove all ignition sources.[2]

» Absorb the spill with a non-combustible material such as sand or earth and place it in a
suitable container for disposal.[2]

» Dispose of waste in accordance with local, state, and federal regulations.[8]

q Emergency Response
Preventative Measures rgency Resp

Spill Response Fire Response First Aid
(Evacuate, Ventilate, (Use Dry Chemical, CO2, (Inhalation, Skin/Eye Contact,
Absorb with Inert Material) or Alcohol-Resistant Foam) Ingestion Protocols)

Adequate Ventilation
(Fume Hood)

Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safe Handling
(Grounding, Non-Sparking Tools)

Proper Storage
(Cool, Dry, Ventilated,
Away from Ignition Sources)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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